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Compound of Interest

Compound Name: AS-85

Cat. No.: B8248211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inhibitors targeting the Mycobacterium

tuberculosis Antigen 85 (Ag85) complex, a key enzyme in the biosynthesis of the mycobacterial

cell wall. The activity of the well-characterized inhibitor Ebselen and its derivatives is compared

with another reported inhibitor, I3-AG85. This document summarizes quantitative data, details

experimental methodologies, and provides visual representations of the underlying biological

pathways and experimental workflows.

Data Presentation: Inhibitor Activity Against Antigen 85
and M. tuberculosis
The following tables summarize the inhibitory activities of Ebselen, its derivatives, and I3-AG85.

Table 1: In Vitro Inhibitory Activity against Ag85C
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Compound IC50 (µM)
Kinetic Parameter
(k_inact/K_I)
(µM⁻¹min⁻¹)

Mechanism of
Action

Ebselen
0.5 - >100 (for

derivatives)
0.3057 ± 0.0140 Covalent, Allosteric

Adamantyl Ebselen Not specified 0.0065 ± 0.0003 Covalent, Allosteric

Azido Ebselen Not specified 0.1845 ± 0.0094 Covalent, Allosteric

I3-AG85 Not specified Not specified Binds to Ag85C

Table 2: Whole-Cell Inhibitory Activity against M. tuberculosis

Compound
Minimum Inhibitory
Concentration (MIC)
(µg/mL)

Strain(s)

Ebselen 20[1]

M. tuberculosis mc²6206 (drug-

sensitive and drug-resistant

strains)

Ebselen Derivatives 12.5 - 100 M. tuberculosis

I3-AG85

Identical for drug-susceptible

and drug-resistant strains

(specific value not available in

searched literature)[2]

M. tuberculosis H37Rv,

extensively drug-

resistant/multidrug-resistant

strains[2]

Experimental Protocols
Radiometric Mycolyltransferase Assay
This assay measures the enzymatic activity of the Ag85 complex by quantifying the transfer of

a radiolabeled mycolic acid from a donor substrate to an acceptor, resulting in the formation of

trehalose dimycolate (TDM).

Materials:
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Purified Ag85C protein

Trehalose monomycolate (TMM)

[U-¹⁴C] trehalose

Inhibitor compound (e.g., Ebselen)

Reaction buffer

Thin-layer chromatography (TLC) plates

Scintillation counter

Procedure:

Prepare a reaction mixture containing purified Ag85C protein, TMM, and [U-¹⁴C] trehalose in

a suitable reaction buffer.

Add the inhibitor compound at the desired concentration to the reaction mixture. A control

reaction without the inhibitor should be run in parallel.

Incubate the reaction at a specified temperature and for a specific duration to allow for the

enzymatic reaction to proceed.

Stop the reaction, typically by adding a solvent to extract the lipids.

Spot the extracted lipids onto a TLC plate and develop the chromatogram using an

appropriate solvent system to separate TMM and the newly synthesized TDM.

Visualize the radiolabeled lipids on the TLC plate using autoradiography or a

phosphorimager.

Quantify the amount of radioactivity in the TDM and TMM spots to determine the percentage

of inhibition. For example, in one study, the synthesis of TDM was completely abolished in

the presence of 10 µM Ebselen, and the formation of TMM was reduced by 70.7% compared

to the control[1][3].
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Resazurin Microtiter Assay (REMA) for Whole-Cell
Growth Inhibition
This colorimetric assay is used to determine the minimum inhibitory concentration (MIC) of a

compound against M. tuberculosis. It relies on the reduction of the blue resazurin dye to the

pink resorufin by metabolically active cells.

Materials:

M. tuberculosis culture (e.g., H37Rv strain mc²6206)

96-well microtiter plates

7H9 broth supplemented with OADC (oleic acid, albumin, dextrose, catalase) and Tween 80

Inhibitor compound

Resazurin sodium salt solution (0.01% w/v)

Plate reader (optional, for quantitative analysis)

Procedure:

Prepare serial dilutions of the inhibitor compound in 7H9 broth in the wells of a 96-well plate.

Prepare an inoculum of M. tuberculosis and adjust the turbidity to a McFarland standard.

Inoculate each well containing the inhibitor dilution with the bacterial suspension. Include a

positive control (bacteria, no inhibitor) and a negative control (broth only).

Seal the plates and incubate at 37°C.

After a defined incubation period (typically 7 days), add the resazurin solution to each well[4].

Re-incubate the plates overnight to allow for color development[4][5].

Visually inspect the plates for a color change. A blue color indicates inhibition of bacterial

growth, while a pink color indicates bacterial viability.
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The MIC is defined as the lowest concentration of the compound that prevents the color

change from blue to pink[4].

Mandatory Visualizations
Signaling Pathway of Antigen 85 and its Inhibition
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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